Cas no 4540-60-7 ((2S)-2-amino-3-methylbutanamide)

• Product Name: (2S)-2-amino-3-methylbutanamide
• CAS No: 4540-60-7
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 1516817
• PubChem ID: 445637
• Update Time: 2025-04-21

(2S)-2-amino-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3-methyl-, (S)-
• (2S)-2-amino-3-methylbutanamide
• SCHEMBL247525
• Valinamide
• S-Valinamide
• UNII-JCM10841JE
• (2S)-2-amino-3-methylbutyramide
• Valine amide
• Q27281444
• VALINYLAMINE
• 4540-60-7
• SCHEMBL8663457
• CHEMBL1229079
• (S)-2-Amino-3-methylbutanamide
• A872392
• DTXSID90196502
• JCM10841JE
• (s)-2-amino-3-methyl-butyramide
• H-Val-NH2
• Butanamide, 2-amino-3-methyl-, (2S)-
• Valinamide, L-
• (2S)-amino-3-methylbutyramide
• NS00005308
• AKOS027321927
• Val-NH2
• L-VALINAMIDE
• EN300-180509
• EC 402-840-7
• DTXCID60118993

• Inchi： 1S/C5H12N2O/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H2,7,8)/t4-/m0/s1
• InChI Key： XDEHMKQLKPZERH-BYPYZUCNSA-N
• SMILES： O=C([C@H](C(C)C)N)N

Computed Properties

• Exact Mass: 116.09506
• Monoisotopic Mass: 116.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives